![molecular formula C8H7IN2 B3030259 3-Iodo-6-methylimidazo[1,2-a]pyridine CAS No. 885276-23-3](/img/structure/B3030259.png)
3-Iodo-6-methylimidazo[1,2-a]pyridine
Overview
Description
3-Iodo-6-methylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C8H7IN2 and its molecular weight is 258.06. The purity is usually 95%.
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Scientific Research Applications
Structural Investigations and Charge Distributions
3-Iodo-6-methylimidazo[1,2-a]pyridine derivatives have been studied for their crystal structures and electron density distributions. For instance, a study investigated the structural aspects of related compounds, highlighting how modifications like nitro-group insertion affect electron density distribution and cation-anion contacts (Tafeenko, Paseshnichenko, & Schenk, 1996).
Synthesis and Chemical Reactivity
The compound's synthesis and reactivity have been a focus, with research exploring regiocontrolled cyclization processes and halogenation reactions. For example, a method for synthesizing 4-iodoimidazo[1,2-a:4,5-c′]dipyridines through a domino 6-endo-dig cyclization/halogenation reaction was developed, showcasing its potential in various metal-catalyzed coupling reactions (Enguehard-Gueiffier et al., 2015).
Synthesis Techniques
Research has been conducted on synthesizing imidazo[1,2-a]pyridines using different techniques, such as "water-mediated" hydroamination and silver-catalyzed aminooxygenation, which have implications for developing efficient and environmentally friendly synthesis methods (Mohan, Rao, & Adimurthy, 2013).
Imaging Applications in Medicine
A notable application is in the field of medical imaging, where derivatives of this compound, like 18F-labeled compounds, have been evaluated as agents for imaging β-amyloid plaque in Alzheimer’s disease using positron emission tomography (Cai et al., 2004).
Chemoselective Iodination
Studies have also explored the chemoselective iodination of imidazo[1,2-a]pyridine, investigating the molecular structures and electrostatic potential calculations to understand the substitution reaction's chemoselectivity (Zhao et al., 2018).
Ionic Liquid Promoted Synthesis
Research includes the development of ionic liquid-promoted synthesis methods for 3-aminoimidazo[1,2-a]pyridines, highlighting efficient and environmentally sustainable synthetic routes (Shaabani, Soleimani, & Maleki, 2006).
Safety and Hazards
The compound is classified as dangerous with hazard statements H301-H311-H331 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Future Directions
Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . Future research may focus on developing new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes .
Mechanism of Action
Target of Action
3-Iodo-6-methylimidazo[1,2-a]pyridine is a chemical compound that has been recognized as a potential antituberculosis agent . The primary targets of this compound are the bacterial cells causing tuberculosis (TB), specifically the multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
It is known that the compound interacts with the bacterial cells, inhibiting their growth and replication . This interaction results in a reduction in bacterial growth, contributing to the compound’s antituberculosis activity .
Biochemical Pathways
The biochemical pathways affected by this compound are related to the life cycle of the TB bacteria. By inhibiting the growth and replication of the bacteria, the compound disrupts these pathways, leading to a decrease in the number of viable bacteria . The downstream effects of this disruption include a reduction in the symptoms of TB and a potential cure for the disease .
Result of Action
The result of the action of this compound is a reduction in the growth and replication of TB bacteria . This leads to a decrease in the number of viable bacteria, reducing the symptoms of TB and potentially leading to a cure for the disease .
Biochemical Analysis
Biochemical Properties
It is known that imidazo[1,2-a]pyridine derivatives, to which 3-Iodo-6-methylimidazo[1,2-a]pyridine belongs, have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry .
Cellular Effects
Some imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Molecular Mechanism
It is known that imidazo[1,2-a]pyridine derivatives can be functionalized through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Temporal Effects in Laboratory Settings
It is known that this compound should be stored in a dark place, in an inert atmosphere, at 2-8°C .
Dosage Effects in Animal Models
Some imidazo[1,2-a]pyridine derivatives have shown significant activity against MDR-TB and XDR-TB .
Metabolic Pathways
It is known that imidazo[1,2-a]pyridine derivatives can be functionalized through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Properties
IUPAC Name |
3-iodo-6-methylimidazo[1,2-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2/c1-6-2-3-8-10-4-7(9)11(8)5-6/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZJCGQSJLCHPTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC=C2I)C=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80722975 | |
Record name | 3-Iodo-6-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80722975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885276-23-3 | |
Record name | 3-Iodo-6-methylimidazo[1,2-a]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885276-23-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Iodo-6-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80722975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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